Cas no 4558-59-2 (4,6-Dimethoxypyrimidine-5-carbaldehyde)
4558-59-2 structure
Product Name:4,6-Dimethoxypyrimidine-5-carbaldehyde
CAS No:4558-59-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD01912557
CID:1031870
PubChem ID:4436645
Update Time:2025-04-20
4,6-Dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethoxypyrimidine-5-carbaldehyde
- 4,6‐DIMETHOXY‐5‐PYRIMIDINECARBALDEHYDE
- 4,6-Dimethoxy-5-pyrimidinecarboxaldehyde
- 4,6-Dimethoxy-5-formylpyrimidin
- WQGFZQFGVYDFOP-UHFFFAOYSA-N
- 4,6-dimethoxypyrimidin-5-aldehyde
- 4,6-dimethoxypyrimidine-5-aldehyde
- 4,6-dimethoxypyrimidin- 5-aldehyde
- STK946098
- 6282AB
- NE22178
- CM10699
- 4,6-dimethoxypyrimidine-5-carboaldehyde
- ST2405271
- 4,6-DIMETHOXY-5-PYRIMIDINECA
- 4 pound not6-Dimethoxypyrimidine-5-carbaldehyde
- AKOS001445277
- 4558-59-2
- DS-14202
- CS-0186927
- DB-094595
- 4,6-DIMETHOXY-5-PYRIMIDINECARBALDEHYDE
- Z314662032
- MFCD01912557
- SY114174
- SB57252
- F0704-0012
- A872360
- C75227
- SCHEMBL1478136
- DTXSID40403278
- EN300-41271
-
- MDL： MFCD01912557
- Inchi： 1S/C7H8N2O3/c1-11-6-5(3-10)7(12-2)9-4-8-6/h3-4H,1-2H3
- InChI Key： WQGFZQFGVYDFOP-UHFFFAOYSA-N
- SMILES： O(C)C1C(C=O)=C(N=CN=1)OC
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3
- XLogP3: 0.3
Experimental Properties
- Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142-143 ºC (water ethanol )
- Solubility: Slightly soluble (9.6 g/l) (25 º C),
4,6-Dimethoxypyrimidine-5-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
4,6-Dimethoxypyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131941-1g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 1g |
$234 | 2021-08-05 | |
| Chemenu | CM131941-5g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 5g |
$701 | 2021-08-05 | |
| Chemenu | CM131941-10g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 10g |
$1169 | 2021-08-05 | |
| TRC | D258051-100mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D258051-500mg |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 500mg |
$ 250.00 | 2022-06-05 | ||
| TRC | D258051-1g |
4,6-Dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 1g |
$ 390.00 | 2022-06-05 | ||
| abcr | AB287215-1 g |
4,6-Dimethoxy-5-pyrimidinecarbaldehyde; . |
4558-59-2 | 1g |
€163.80 | 2023-04-26 | ||
| abcr | AB287215-5 g |
4,6-Dimethoxy-5-pyrimidinecarbaldehyde; . |
4558-59-2 | 5g |
€463.30 | 2023-04-26 | ||
| Chemenu | CM131941-1g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 1g |
$79 | 2024-07-16 | |
| Chemenu | CM131941-5g |
4,6-dimethoxypyrimidine-5-carbaldehyde |
4558-59-2 | 96% | 5g |
$320 | 2024-07-16 |
4,6-Dimethoxypyrimidine-5-carbaldehyde Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4558-59-2 (4,6-Dimethoxypyrimidine-5-carbaldehyde) Related Products
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- 1118786-90-5(1-(4,6-dimethoxypyrimidin-5-yl)methanamine)
- 4319-93-1(4,6-Dimethoxypyrimidine-5-carboxylic acid)
- 552880-92-9(5-Pyrimidinecarboxaldehyde, 4,6-dimethoxy-2-methyl- (9CI))
- 17758-12-2(Pyrimidine,4-methoxy-5-methyl-)
- 133731-61-0(4-methoxypyrimidine-5-carbaldehyde)
- 552880-86-1(2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde)
- 552880-79-2(4-Ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde)
- 911461-30-8(4-methoxypyrimidine-5-carboxamide)
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